Cas no 1803853-20-4 (2-Fluoro-3-methyl-6-nitrobenzyl bromide)

• Product Name: 2-Fluoro-3-methyl-6-nitrobenzyl bromide
• CAS No: 1803853-20-4
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5000293
• Update Time: 2025-06-11

2-Fluoro-3-methyl-6-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-6-nitrobenzyl bromide

• Inchi： 1S/C8H7BrFNO2/c1-5-2-3-7(11(12)13)6(4-9)8(5)10/h2-3H,4H2,1H3
• InChI Key： PTJYWYFSVGXVKM-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C)C=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Additional information on 2-Fluoro-3-methyl-6-nitrobenzyl bromide

Introduction to 2-Fluoro-3-methyl-6-nitrobenzyl bromide (CAS No. 1803853-20-4)

2-Fluoro-3-methyl-6-nitrobenzyl bromide (CAS No. 1803853-20-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, fluorine, and nitro functional groups, which confer it with a range of chemical properties and reactivity profiles.

The molecular formula of 2-Fluoro-3-methyl-6-nitrobenzyl bromide is C₉H₈BrFNO₂, and its molecular weight is approximately 259.07 g/mol. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, as bromides are often used in coupling reactions to form carbon-carbon bonds. The fluorine and nitro groups add further complexity and reactivity, making this compound a useful building block for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 2-Fluoro-3-methyl-6-nitrobenzyl bromide has been explored for its potential as a precursor in the synthesis of novel pharmaceuticals. Recent studies have highlighted its utility in the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 2-Fluoro-3-methyl-6-nitrobenzyl bromide, which exhibited potent inhibitory activity against specific cancer cell lines. The researchers noted that the presence of the nitro group was crucial for enhancing the biological activity of these derivatives.

Beyond its applications in medicinal chemistry, 2-Fluoro-3-methyl-6-nitrobenzyl bromide has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials, such as organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials explored the use of this compound as a building block for the synthesis of conjugated polymers with enhanced electronic performance. The researchers demonstrated that the incorporation of 2-Fluoro-3-methyl-6-nitrobenzyl bromide into polymer chains led to improved charge transport properties and higher photovoltaic efficiency.

The synthesis of 2-Fluoro-3-methyl-6-nitrobenzyl bromide typically involves multi-step processes, starting from readily available starting materials. One common synthetic route involves the nitration of 2-fluoro-3-methyltoluene followed by bromination to introduce the bromine atom. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The physical properties of 2-Fluoro-3-methyl-6-nitrobenzyl bromide, such as its melting point, boiling point, and solubility, are important considerations for its handling and application. It is generally a solid at room temperature with a melting point ranging from 55°C to 57°C. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol, but has limited solubility in water due to its hydrophobic nature.

In terms of safety and handling, while 2-Fluoro-3-methyl-6-nitrobenzyl bromide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area or fume hood to minimize exposure to vapors.

The future prospects for 2-Fluoro-3-methyl-6-nitrobenzyl bromide are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various industries. For example, ongoing studies are exploring its potential as a precursor for novel catalysts and as a component in advanced coatings with improved durability and functionality.

In conclusion, 2-Fluoro-3-methyl-6-nitrobenzyl bromide (CAS No. 1803853-20-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure makes it an invaluable building block for the synthesis of complex molecules with diverse functionalities. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the scientific community.